Cas no 1147512-27-3 (2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine)

• Product Name: 2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine
• CAS No: 1147512-27-3
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 5906530
• PubChem ID: 36803613
• Update Time: 2025-06-11

2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS033923363
• Z247492054
• 1147512-27-3
• 2-chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine
• EN300-26586440
• 2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine

• Inchi： 1S/C16H20ClN3O2/c17-14-11-13(3-6-18-14)16(22)20-9-4-12(5-10-20)15(21)19-7-1-2-8-19/h3,6,11-12H,1-2,4-5,7-10H2
• InChI Key： OLWBXMMCHYLWGB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CCC(C(N2CCCC2)=O)CC1)=O

Computed Properties

• Exact Mass: 321.1244046g/mol
• Monoisotopic Mass: 321.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine

Introduction to 2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine (CAS No. 1147512-27-3)

2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1147512-27-3, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates multiple functional groups, including chloro and carbonyl moieties, which contribute to its reactivity and versatility in synthetic chemistry.

The< strong>pyrrolidine-1-carbonyl and< strong>piperidine-1-carbonyl substituents in the molecule are particularly noteworthy, as they introduce specific pharmacophores that are known to interact with biological targets. These features make the compound a valuable scaffold for designing novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such multicyclic compounds in addressing complex diseases, and< strong>2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine is no exception.

In the context of drug discovery, the< strong>chloro substituent on the pyridine ring can serve as a key site for further derivatization, enabling the creation of diverse analogues with tailored properties. The presence of multiple carbonyl groups also suggests potential for condensation reactions, which can lead to the formation of heterocyclic systems with enhanced binding affinity and selectivity. These attributes are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

Current research in the field of chemical biology has demonstrated that< strong>piperidine-based moieties are frequently found in bioactive molecules due to their ability to mimic natural amino acid structures. This structural motif is known to enhance solubility and metabolic stability, making it an attractive component in drug candidates. The incorporation of< strong>pyrrolidine units further enriches the pharmacological profile of< strong>2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine, providing additional opportunities for optimization.

The synthesis of this compound involves a series of well-defined chemical transformations, each designed to introduce the necessary functional groups while maintaining regioselectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex core structure efficiently. These techniques not only ensure high yields but also allow for precise control over stereochemistry, which is crucial for biological activity.

Evidence from recent publications suggests that derivatives of< strong>piperidine-containing compounds exhibit significant potential in treating various therapeutic indications, including oncology and central nervous system disorders. The structural features of< strong>2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine, particularly its dual functionality and rigid framework, align well with these requirements. This makes it a compelling candidate for further investigation into its pharmacological properties.

In vitro studies have begun to explore the interactions between this compound and potential biological targets. Initial findings indicate that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. The precise mechanism of action remains under investigation, but preliminary data are encouraging enough to warrant more extensive research. Collaborative efforts between synthetic chemists and biologists are essential to elucidate these interactions and translate laboratory findings into clinical applications.

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies that enable the efficient production of complex molecules. The synthesis of< strong>2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine exemplifies this principle, showcasing how modern chemical techniques can be applied to create structurally intricate compounds with therapeutic potential. As research progresses, it is anticipated that more derivatives will be synthesized and evaluated, further expanding the pharmacological landscape.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling and virtual screening techniques have been instrumental in identifying promising candidates like< strong>2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine. By predicting how a molecule will interact with biological targets, researchers can prioritize compounds for experimental validation, saving time and resources in the early stages of development. These computational tools are increasingly integrated into research pipelines, enhancing the efficiency of drug discovery programs.

The future prospects for< strong>2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine look promising as more data become available. Ongoing studies aim to optimize its chemical properties and evaluate its safety profile in preclinical models. If successful, this compound could serve as a foundation for developing new treatments targeting various diseases. The interdisciplinary nature of modern pharmaceutical research ensures that such compounds will be thoroughly investigated across multiple domains before reaching clinical trials.

In conclusion,< strong>2-Chloro-4-[4-(pyrrolidine-1-carbonyl)piperidine-1-carbonyl]pyridine, with its CAS number 1147512-27-3, represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in addressing unmet medical needs.